Cas no 111424-33-0 (Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-)

• Product Name: Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
• CAS No: 111424-33-0
• MF: C₁₈H₁₂ClN
• MW: 277.747583389282
• CID: 1203167
• Update Time: 2024-08-05

Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-

• Inchi： 1S/C18H12ClN/c1-11-13-7-6-12-4-2-3-5-15(12)16(13)10-17-14(11)8-9-20-18(17)19/h2-10H,1H3
• InChI Key： BRVPLLMCHGRCHQ-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(C)=C3C=CC4C(C3=C2)=CC=CC=4)C=CN=1

Computed Properties

• Exact Mass: 277.06596

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Melting Point: 144 °C(Solv: hexane (110-54-3))
• Boiling Point: 503.9±30.0 °C(Predicted)
• PSA: 12.89
• pka: 3.44±0.30(Predicted)